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Compound of Interest

Compound Name: Diethyl ethylphosphonate

Cat. No.: B117055

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of diethyl ethylphosphonate
(DEEP), an organophosphorus compound with significant applications in industrial and
research settings. The document details its chemical structure, physicochemical properties,
synthesis methodologies, and key applications, with a particular focus on its role as a versatile
building block in organic synthesis. Experimental protocols for its synthesis and
characterization are provided, alongside visualizations of key reaction pathways to support
researchers and professionals in drug development and materials science.

Chemical Structure and Identification

Diethyl ethylphosphonate is an organophosphate ester characterized by a central
phosphorus atom double-bonded to an oxygen atom and single-bonded to an ethyl group and

two ethoxy groups.
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Identifier Value

IUPAC Name Diethyl ethylphosphonate

CAS Number 78-38-6[1]

Molecular Formula CeH1503P[1]

Molecular Weight 166.16 g/mol [1]

SMILES CCOP(=0)(CC)OCCI[1]

inChl INChl=1S/C6H1503P/c1-4-8-10(7,6-3)9-5-2/h4-
6H2,1-3H3[1]

InChlKey AATNZNJRDOVKDD-UHFFFAOYSA-N[1]

Physicochemical Properties

Diethyl ethylphosphonate is a colorless liquid with a mild odor.[1] It exhibits stability under
standard conditions but can undergo hydrolysis in acidic or basic environments. A summary of
its key physical and chemical properties is presented below.

Property Value Source(s)
Appearance Colorless liquid [1]

Density 1.024 g/mL at 20 °C

Boiling Point 198 °C at 760 mmHg [1]
Refractive Index 1.417 at 20 °C

Solubility Miscible with alcohol and

ether. Slightly soluble in water.

Synthesis of Diethyl Ethylphosphonate

The primary industrial synthesis of diethyl ethylphosphonate is achieved through the
Michaelis-Arbuzov reaction. This reaction involves the treatment of triethyl phosphite with an
ethyl halide.
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Michaelis-Arbuzov Reaction Pathway

Reactants

Ethyl halide (e.g., Ethyl iodide) Products
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Triethyl phosphite

— Ethyl halide

Click to download full resolution via product page

Caption: Michaelis-Arbuzov reaction for the synthesis of diethyl ethylphosphonate.

Experimental Protocol: Laboratory Scale Synthesis

This protocol describes a general method for the laboratory synthesis of diethyl
ethylphosphonate via the Michaelis-Arbuzov reaction.

Materials:

Triethyl phosphite

Ethyl iodide

Reaction flask equipped with a reflux condenser and a dropping funnel

Heating mantle

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:
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o Aheel of previously synthesized diethyl ethylphosphonate is added to the reaction flask to
serve as a high-boiling solvent.

» A catalytic amount of ethyl iodide is introduced into the reaction flask.
e The reaction mixture is heated to approximately 175-185 °C under an inert atmosphere.

» Triethyl phosphite is added dropwise from the dropping funnel at a rate that maintains the
reaction temperature.

 After the addition is complete, the reaction mixture is held at the elevated temperature for a
period to ensure the reaction goes to completion.

e The crude product is then purified by vacuum distillation to remove any unreacted starting
materials and byproducts.

Analytical Characterization

The identity and purity of diethyl ethylphosphonate are typically confirmed using
spectroscopic methods.

Technique Observed Signals

o (ppm) ~4.1 (m, 4H, OCH2), ~1.7 (m, 2H,

1H NMR PCHz), ~1.3 (t, 6H, OCH2CHs), ~1.1 (dt, 3H,
PCH2CH3)[2]
Signals corresponding to the ethoxy and ethyl
15C NMR g p g y y

groups attached to the phosphorus atom.[3]

A single resonance characteristic of the
3P NMR
phosphonate group.[1]

Chemical Reactivity and Applications

Diethyl ethylphosphonate is a versatile intermediate in organic synthesis, primarily utilized for
the introduction of the ethylphosphonate moiety.
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Horner-Wadsworth-Emmons Reaction

A key application of diethyl ethylphosphonate is in the Horner-Wadsworth-Emmons (HWE)
reaction. After deprotonation at the carbon alpha to the phosphorus atom, the resulting
carbanion reacts with aldehydes or ketones to form alkenes, typically with high (E)-
stereoselectivity.

Aldehyde/Ketone
+ Aldehyde/Ketone (E)-Alkene
i + Base .
Diethyl ethylphosphonate »-| Phosphonate Carbanion |, 5| dehyde/Ketone
Phosphate byproduct

Click to download full resolution via product page

Caption: General scheme of the Horner-Wadsworth-Emmons reaction.

Applications in Drug Development and Medicinal
Chemistry

The phosphonate group is a well-established phosphate mimic in medicinal chemistry. Diethyl
ethylphosphonate and similar phosphonates serve as building blocks for the synthesis of
more complex molecules with potential biological activity. A notable application is in the
construction of Proteolysis Targeting Chimeras (PROTACS), where the phosphonate can be
hydrolyzed to the corresponding phosphonic acid, which can act as a linker or a binding motif.

[4]

Other Applications

Beyond its use in fine chemical synthesis, diethyl ethylphosphonate is widely employed as a
flame retardant, a gasoline additive, an antifoam agent, a plasticizer, and a textile conditioner.
[5] There is also research into its use as a component in electrolytes for lithium-ion batteries to
enhance safety.
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Safety and Handling

Diethyl ethylphosphonate is considered hazardous. It can be harmful if swallowed, cause
serious eye damage, and is irritating to the skin and respiratory system. It is also toxic to
aguatic organisms with long-lasting effects. Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated fume hood.

Conclusion

Diethyl ethylphosphonate is a valuable organophosphorus compound with a broad range of
applications. Its straightforward synthesis via the Michaelis-Arbuzov reaction and its utility as a
reagent in C-C bond-forming reactions like the Horner-Wadsworth-Emmons reaction make it a
staple in organic synthesis. For researchers and professionals in drug development, its role as
a precursor to phosphonic acids offers a gateway to novel therapeutic agents. A thorough
understanding of its properties, synthesis, and reactivity is crucial for its safe and effective use
in both research and industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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